Cas no 43180-39-8 ( )

• Product Name: &nbsp
• CAS No: 43180-39-8
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 928799
• PubChem ID: 225978
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-phenylsulfanylmethanamine
• N,N-dimethyl-1-phenylsulfanyl-methanamine
• (dimethylamino)(thiophenyl)methane
• (dimethylamino)methyl phenyl sulfide
• AC1L5EFJ
• AC1Q7E03
• AR-1K2228
• CTK1D8012
• dimethyl-(phenylsulfanyl-methyl)-amine
• dimethyl< (phenylthio)methyl> amine
• dimethylaminomethylphenyl sulfide
• N,N-dimethyl-1-(phenylsulfanyl)methanamine
• NSC15896
• NSC29518
• phenyl (dimethylamino)methyl sulfide
• 43180-39-8
• DS-002073
• NSC-15896
• DTXSID00280209
• NSC-29518
• &nbsp;

• Inchi： 1S/C9H13NS/c1-10(2)8-11-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key： XUMACTSKEFMVLW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CN(C)C

Computed Properties

• Exact Mass: 167.07699
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers